Cas no 4708-37-6 (N-(4-sulfamoylphenyl)propanamide)

• Product Name: N-(4-sulfamoylphenyl)propanamide
• CAS No: 4708-37-6
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 1523528
• PubChem ID: 847760
• Update Time: 2025-04-21

N-(4-sulfamoylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[4-(aminosulfonyl)phenyl]-
• N-(4-sulfamoylphenyl)propanamide
• aromatic sulfonamide compound 10
• AO-080/11989809
• Z27682767
• 6Q424VDF6Z
• CHEMBL278395
• SCHEMBL13263684
• AKOS003252339
• N-(4-Sulfamoylphenyl)propionamide
• CCG-282140
• N-[4-(aminosulfonyl)phenyl]propanamide
• EN300-1255176
• 4708-37-6
• BDBM16645
• N-(4-Sulfamoyl-phenyl)-propionamide
• 4-Propionamido-benzenesulfonamide
• WGY
• CS-0231805

• Inchi： 1S/C9H12N2O3S/c1-2-9(12)11-7-3-5-8(6-4-7)15(10,13)14/h3-6H,2H2,1H3,(H,11,12)(H2,10,13,14)
• InChI Key： KEFCIQSZJXXOLO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CC)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 228.05696
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 89.26